Thromboxane B2

• CAS No.: 54397-85-2
• Product Name: Thromboxane B2
• Molecular Formula: C20H34O6
• Molecular Weight: 370.5 g/mol
• IUPAC Name: (Z)-7-[(2R,3S,4S)-4,6-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]oxan-3-yl]hept-5-enoic acid
• Standard InChI: InChI=1S/C20H34O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h4,7,12-13,15-18,20-22,25H,2-3,5-6,8-11,14H2,1H3,(H,23,24)/b7-4-,13-12+/t15-,16-,17-,18+,20?/m0/s1
• Standard InChIKey: XNRNNGPBEPRNAR-JQBLCGNGSA-N
• Isomeric SMILES: CCCCC[C@@H](/C=C/[C@@H]1[C@H]([C@H](CC(O1)O)O)C/C=C\CCCC(=O)O)O
• SMILES: CCCCCC(C=CC1C(C(CC(O1)O)O)CC=CCCCC(=O)O)O
• Canonical SMILES: CCCCCC(C=CC1C(C(CC(O1)O)O)CC=CCCCC(=O)O)O
• Appearance: Assay:≥99%A crystalline solid
• Physical Description: Solid
• Description: Thromboxane B2 is a member of the class of thromboxanes B that is (5Z,13E)-thromboxa-5,13-dien-1-oic acid substituted by hydroxy groups at positions 9, 11 and 15. It has a role as a human metabolite and a mouse metabolite. It is a conjugate acid of a thromboxane B2(1-).; TXB2, also known as b2, thromboxane, belongs to the class of organic compounds known as thromboxanes. These are eicosanoids structurally characterized by the presence of a 6-member ether containing ring. Thus, TXB2 is considered to be an eicosanoid lipid molecule. TXB2 is considered to be a practically insoluble (in water) and relatively neutral molecule. TXB2 has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, TXB2 is primarily located in the membrane (predicted from logP) and cytoplasm. In humans, TXB2 is involved in the acetaminophen action pathway, the suprofen action pathway, the valdecoxib action pathway, and the mefenamic Acid action pathway. TXB2 is also involved in a couple of metabolic disorders, which include the tiaprofenic Acid action pathway and leukotriene C4 synthesis deficiency.; A stable, physiologically active compound formed in vivo from the prostaglandin endoperoxides. It is important in the platelet-release reaction (release of ADP and serotonin).
• Synonyms: 8-(1-Hydroxy-3-oxopropyl)-9,12-dihydroxy-5,10-heptadecadienoic Acid Hemiacetal; (5Z,9α,13E,15S)9,11,15-Trihydroxythromboxa-5,13-dien-1-oic Acid; TXB2; (5Z)-7-[(2R,3S,4S)-Tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octenyl]-2H-pyran-3-yl]-5-hepten
• PubChem Compound: 5283137
• Last Modified: Nov 11 2021